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Compound of Interest

Compound Name: (S)-Metalaxyl

Cat. No.: B3416261

Abstract

This application note provides a detailed protocol for the quantification of (S)-Metalaxyl (also
known as Mefenoxam or Metalaxyl-M) in various produce matrices using Liquid
Chromatography with tandem Mass Spectrometry (LC-MS/MS). The described method utilizes
the widely accepted QUEChERS (Quick, Easy, Cheap, Effective, Rugged, and Safe) sample
preparation procedure followed by a sensitive and selective LC-MS/MS analysis in Multiple
Reaction Monitoring (MRM) mode. This method is suitable for researchers, scientists, and
professionals in the food safety and agrochemical industries for the routine monitoring of (S)-
Metalaxyl residues in fruits and vegetables.

Introduction

(S)-Metalaxyl is a systemic phenylamide fungicide used to control various fungal pathogens on
a wide range of crops. Due to its potential for residues in agricultural products, regulatory
bodies worldwide have established Maximum Residue Limits (MRLS) for (S)-Metalaxyl in
different food commodities. Accurate and sensitive analytical methods are therefore essential to
ensure food safety and compliance with these regulations. LC-MS/MS has become the
technique of choice for pesticide residue analysis due to its high selectivity, sensitivity, and
ability to handle complex matrices. The QUEChERS method provides an efficient and effective
sample preparation approach, minimizing matrix effects and ensuring high analyte recovery.

Experimental Protocol
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Sample Preparation (QUEChERS Method)

This protocol is based on the AOAC Official Method 2007.01 and EN 15662.
2.1.1. Reagents and Materials

o Acetonitrile (ACN), HPLC grade

e Magnesium sulfate (MgS0Oa4), anhydrous

e Sodium chloride (NaCl)

e Trisodium citrate dihydrate

e Disodium hydrogen citrate sesquihydrate

e Primary secondary amine (PSA) sorbent

» C18 sorbent

o Graphitized carbon black (GCB) sorbent (optional, for highly pigmented samples)
o 50 mL polypropylene centrifuge tubes

e 15 mL polypropylene centrifuge tubes

o Centrifuge capable of 4000 rpm

» \Vortex mixer

2.1.2. Extraction Procedure

» Homogenization: Homogenize a representative portion of the produce sample (e.g., 1 kg) to
a uniform paste. For samples with low water content, it may be necessary to add a small
amount of purified water.

e Weighing: Weigh 10 + 0.1 g of the homogenized sample into a 50 mL centrifuge tube.

e Solvent Addition: Add 10 mL of acetonitrile to the tube.
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 Internal Standard (Optional): Add a known amount of an appropriate internal standard (e.g.,
Metalaxyl-d5).

» Shaking: Cap the tube and shake vigorously for 1 minute using a vortex mixer to ensure
thorough mixing.

o Salt Addition: Add the QUEChERS extraction salts: 4 g of anhydrous MgSOs, 1 g of NaCl, 1 g
of trisodium citrate dihydrate, and 0.5 g of disodium hydrogen citrate sesquihydrate.

» Extraction: Immediately cap the tube and shake vigorously for 1 minute.
o Centrifugation: Centrifuge the tube at = 4000 rpm for 5 minutes to separate the organic layer.
2.1.3. Dispersive Solid-Phase Extraction (d-SPE) Cleanup

o Transfer: Transfer a 1 mL aliquot of the upper acetonitrile layer to a 15 mL centrifuge tube
containing the d-SPE sorbents.

e d-SPE Composition: For most produce, use 150 mg of anhydrous MgSO4 and 50 mg of
PSA. For samples with high fat content, add 50 mg of C18. For pigmented samples (e.qg.,
leafy greens, berries), add 50 mg of GCB.

o Cleanup: Cap the tube and shake vigorously for 30 seconds.
o Centrifugation: Centrifuge at = 4000 rpm for 5 minutes.

o Final Extract: The supernatant is the final extract. Transfer an aliquot into an autosampler vial
for LC-MS/MS analysis.

LC-MS/MS Analysis

2.2.1. Instrumentation
e Liquid Chromatograph (LC) system capable of gradient elution.
o Tandem Mass Spectrometer (MS/MS) with an electrospray ionization (ESI) source.

2.2.2. Chromatographic Conditions
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Parameter

Value

Column

C18 reverse-phase column (e.g., 100 mm x 2.1

mm, 1.8 um)

Mobile Phase A

Water with 0.1% formic acid and 5 mM

ammonium formate

Mobile Phase B

Methanol with 0.1% formic acid

Flow Rate 0.3 mL/min
Injection Volume 5pL
Column Temp. 40 °C

Gradient

0-1 min: 10% B; 1-8 min: 10-90% B; 8-10 min:
90% B; 10.1-12 min: 10% B

2.2.3. Mass Spectrometer Conditions

Parameter

Value

lonization Mode

Electrospray lonization (ESI), Positive

Capillary Voltage 3.5kV
Source Temp. 150 °C
Desolvation Temp. 400 °C
Cone Gas Flow 50 L/hr
Desolvation Gas Flow 800 L/hr
Collision Gas Argon

2.2.4. MRM Transitions for (S)-Metalaxyl

The following MRM transitions should be monitored. The most intense transition is typically

used for quantification, while the second is used for confirmation.
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Precursor lon Product lon Collision Dwell Time
Analyte

(m/z) (m/z) Energy (eV) (ms)
(S)-Metalaxyl

N 280.1 220.1 15 100

(Quantifier)
(S)-Metalaxyl

280.1 192.1 20 100

(Qualifier)

Data Presentation

The following table summarizes typical quantitative data obtained using this method. These

values may vary depending on the specific instrument and matrix.

Parameter Result
Linearity (R?) > 0.995
Limit of Detection (LOD) 0.001 mg/kg
Limit of Quantification (LOQ) 0.005 mg/kg
Recovery (at 0.01 mg/kg) 85-110%
Repeatability (RSDr) <15%
Reproducibility (RSDR) <20%

Mandatory Visualization

The following diagram illustrates the experimental workflow for the quantification of (S)-

Metalaxyl in produce.

Caption: Experimental workflow for (S)-Metalaxyl quantification.

Conclusion

The described LC-MS/MS method, incorporating a QUEChERS sample preparation protocol,

provides a robust and sensitive approach for the quantification of (S)-Metalaxyl in a variety of

produce samples. The method is straightforward to implement and meets the typical
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performance requirements for routine pesticide residue monitoring. Adherence to this protocol
will enable laboratories to generate high-quality data for food safety assessment and regulatory

compliance.

 To cite this document: BenchChem. [Application Note: Quantification of (S)-Metalaxyl in
Produce using LC-MS/MS]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b3416261#|c-ms-ms-protocol-for-quantification-of-s-
metalaxyl-in-produce]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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